Cas no 121111-61-3 (1H-Imidazole,2-(3,4-dimethoxyphenyl)-4,5-bis(4-methylphenyl)-)

1H-Imidazole,2-(3,4-dimethoxyphenyl)-4,5-bis(4-methylphenyl)- structure
121111-61-3 structure
Product name:1H-Imidazole,2-(3,4-dimethoxyphenyl)-4,5-bis(4-methylphenyl)-
CAS No:121111-61-3
MF:C25H24N2O2
MW:384.470266342163
CID:222757
PubChem ID:1110220

1H-Imidazole,2-(3,4-dimethoxyphenyl)-4,5-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,2-(3,4-dimethoxyphenyl)-4,5-bis(4-methylphenyl)-
    • 2-(3,4-dimethoxyphenyl)-4,5-bis(4-methylphenyl)-1H-imidazole
    • RG69TA7ZD8
    • DTXSID70153158
    • 121111-61-3
    • UNII-RG69TA7ZD8
    • 1H-Imidazole, 2-(3,4-Dimethoxyphenyl)-4,5-bis(4-methylphenyl)-
    • Oprea1_873215
    • CCRIS 8672
    • Oprea1_041843
    • Inchi: InChI=1S/C25H24N2O2/c1-16-5-9-18(10-6-16)23-24(19-11-7-17(2)8-12-19)27-25(26-23)20-13-14-21(28-3)22(15-20)29-4/h5-15H,1-4H3,(H,26,27)
    • InChI Key: CFWPNVAHIGEFIJ-UHFFFAOYSA-N
    • SMILES: COC1=C(OC)C=CC(C2=NC(C3C=CC(C)=CC=3)=C(C3C=CC(C)=CC=3)N2)=C1

Computed Properties

  • Exact Mass: 383.17609
  • Monoisotopic Mass: 384.183778
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 47.1
  • Surface Charge: 0

Experimental Properties

  • Density: 1.139
  • Boiling Point: 573.3°C at 760 mmHg
  • Flash Point: 200°C
  • Refractive Index: 1.6
  • PSA: 44.24
  • LogP: 5.7

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